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Compound of Interest

Compound Name: 2-Ethylhexanenitrile

Cat. No.: B1616730

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
ethylhexanenitrile (CAS No: 4528-39-6). The information is curated for researchers,
scientists, and professionals in drug development who require precise data for experimental
design, process development, and safety assessments. This document includes a summary of
guantitative data, detailed experimental protocols for property determination, and a logical
workflow diagram.

Quantitative Data Summary

The physical properties of 2-ethylhexanenitrile are summarized in the table below for easy
reference and comparison.
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Property Value Units

Molecular Formula CsHisN

Molecular Weight 125.21 g/mol [1][2][3]

Boiling Point 193 °C at 760 mmHg[1][3]
Density 0.811 g/cm3[1][3]

Refractive Index 1.419

Solubilit Poorly soluble in water, soluble
olubili
Y in many organic solvents.[2][3]

Flash Point 82.3 °C[3]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of a liquid compound such as 2-ethylhexanenitrile.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For 2-ethylhexanenitrile, a common method is distillation.[4]

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

o A sample of 2-ethylhexanenitrile is placed in the distillation flask along with a few boiling
chips to ensure smooth boiling.

o The apparatus is assembled for simple distillation.[5] The thermometer bulb should be
positioned so that the top of the bulb is level with the bottom of the side arm of the
distillation flask.

o The heating mantle is turned on, and the liquid is heated to a gentle boil.
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o As the vapor condenses on the thermometer bulb, the temperature will rise and then
stabilize.

o The constant temperature observed during the distillation of the bulk of the liquid is
recorded as the boiling point.[4]

2.2. Determination of Density

Density is the mass of a substance per unit volume. For a liquid like 2-ethylhexanenitrile, this
can be determined using a pycnometer or a graduated cylinder and a balance.[6][7]

o Apparatus: Pycnometer (or a graduated cylinder), analytical balance, and a constant
temperature water bath.

e Procedure (using a pycnometer):

[¢]

The mass of the clean, dry, and empty pycnometer is accurately measured.

o The pycnometer is filled with distilled water of a known temperature and weighed to
determine the volume of the pycnometer.

o The pycnometer is then emptied, dried, and filled with 2-ethylhexanenitrile.
o The mass of the pycnometer filled with the sample is measured.

o The density is calculated by dividing the mass of the 2-ethylhexanenitrile by the volume
of the pycnometer.

2.3. Determination of Refractive Index

The refractive index of a substance is a measure of how much the path of light is bent, or
refracted, when entering the material. It is a characteristic property of a substance.

o Apparatus: A refractometer (e.g., an Abbe refractometer).
e Procedure:

o The refractometer is calibrated using a standard liquid with a known refractive index.
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[e]

A few drops of 2-ethylhexanenitrile are placed on the prism of the refractometer.

o

The prism is closed, and the light source is adjusted.

[¢]

The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

[¢]

The refractive index is read directly from the instrument's scale.
2.4. Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

e Apparatus: Test tubes, vortex mixer, and a set of common solvents (e.g., water, ethanol,
acetone, hexane).

e Procedure:

o A small, known amount of 2-ethylhexanenitrile (e.g., 0.1 mL) is added to a test tube
containing a known volume of the solvent (e.g., 1 mL).

o The mixture is agitated vigorously using a vortex mixer for a set period.

o The mixture is then allowed to stand and is observed for the presence of a single phase
(soluble) or multiple phases/cloudiness (insoluble or poorly soluble).

o This process is repeated with different solvents to determine the solubility profile.[8]

Mandatory Visualization

The following diagram illustrates a generalized experimental workflow for the determination of
the physical properties of a liquid chemical compound.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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